Cas no 2249497-78-5 (N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide)

• Product Name: N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide
• CAS No: 2249497-78-5
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5411482
• PubChem ID: 138044200
• Update Time: 2025-10-23

N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide

• Inchi： 1S/C16H16N4O2/c17-9-10-18-16(22)11-19-15(21)8-7-13-6-5-12-3-1-2-4-14(12)20-13/h1-6H,7-8,10-11H2,(H,18,22)(H,19,21)
• InChI Key： VMSJWVPOCNBPLD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1CCC(NCC(NCC#N)=O)=O

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.1±55.0 °C(Predicted)
• pka: 12.13±0.46(Predicted)

Additional information on N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide

Recent Advances in the Study of N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide (CAS: 2249497-78-5)

The compound N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide (CAS: 2249497-78-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique quinoline and cyanomethylamino-oxoethyl moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more suitable for preclinical evaluations. The researchers employed a combination of solid-phase synthesis and high-performance liquid chromatography (HPLC) purification to achieve these improvements. This advancement is critical for scaling up production and facilitating further biological testing.

In terms of biological activity, N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide has shown promising results as an inhibitor of specific protein kinases involved in inflammatory pathways. A recent in vitro study demonstrated that the compound effectively suppresses the activity of p38 MAP kinase, a key regulator of inflammatory responses, with an IC50 value of 0.8 μM. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Further in vivo studies are underway to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential as an anticancer agent. Preliminary data from a 2024 study indicate that N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). The compound appears to induce apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release. These results highlight its potential as a targeted therapy for EGFR-driven cancers, although further mechanistic studies are needed to fully understand its mode of action.

Despite these promising findings, challenges remain in the development of N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide as a therapeutic agent. Issues such as poor solubility and metabolic stability have been identified in pharmacokinetic studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to address these limitations. Additionally, structure-activity relationship (SAR) studies are being conducted to identify derivatives with improved pharmacological properties.

In conclusion, N-[2-[(Cyanomethyl)amino]-2-oxoethyl]-2-quinolinepropanamide (CAS: 2249497-78-5) represents a promising candidate for further development in both anti-inflammatory and anticancer therapies. The recent advancements in its synthesis, coupled with its demonstrated biological activity, underscore its potential in medicinal chemistry. However, ongoing research is essential to overcome existing challenges and fully realize its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic profile and conducting comprehensive preclinical evaluations to pave the way for clinical trials.